N1-(2,5-difluorophenyl)-N2-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• InChI: InChI=1S/C21H17F2N5O2S/c1-12-3-2-4-13(9-12)18-26-21-28(27-18)15(11-31-21)7-8-24-19(29)20(30)25-17-10-14(22)5-6-16(17)23/h2-6,9-11H,7-8H2,1H3,(H,24,29)(H,25,30)
• InChI Key: YYTZDVFGNYHKOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=CSC3=N2)CCNC(=O)C(=O)NC4=C(C=CC(=C4)F)F
• Molecular Formula: C21H17F2N5O2S
• Molecular Weight: 441.5 g/mol

Description

This compound contains several functional groups including a difluorophenyl group, a thiazolo[3,2-b][1,2,4]triazol group, and an oxalamide group. These groups are common in many biologically active compounds and could potentially contribute to various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. The presence of the thiazolo[3,2-b][1,2,4]triazol group suggests that the compound may have a planar and rigid backbone, which could contribute to its potential biological activities.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For instance, the oxalamide group could potentially undergo hydrolysis, and the thiazolo[3,2-b][1,2,4]triazol group could participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the difluorophenyl group could potentially increase the compound’s lipophilicity, which could affect its absorption and distribution in the body.

Scientific Research Applications

Quantum Computing

Quantum computing leverages the principles of quantum mechanics to perform computations that classical computers struggle with. Our compound could play a pivotal role in quantum algorithms, enhancing their efficiency and scalability. Researchers are investigating its potential as a qubit (quantum bit) or part of quantum gates, which are fundamental building blocks for quantum circuits.

Sustainable Energy

Quantum-enhanced algorithms could optimize energy production and storage. Our compound might aid in designing better photovoltaic materials or improving energy conversion efficiency. Imagine harnessing sunlight more effectively or storing energy with minimal losses.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities through in vitro and in vivo studies.